Cas no 880495-82-9 ([5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine)

[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine is a boronic ester derivative featuring a pyridine core functionalized with an aminomethyl group at the 2-position and a pinacol boronate moiety at the 5-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation in pharmaceutical and agrochemical synthesis. The pinacol boronate group enhances stability and solubility in organic solvents, while the aminomethyl functionality allows further derivatization or conjugation. Its rigid pyridine scaffold contributes to improved regioselectivity in coupling reactions. The compound is particularly valuable in medicinal chemistry for constructing biaryl structures, often employed in kinase inhibitor development. Careful handling under inert conditions is recommended due to the sensitivity of the boronic ester group.
[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine structure
880495-82-9 structure
Product Name:[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
CAS No:880495-82-9
MF:C12H19BN2O2
MW:234.102463006973
MDL:MFCD12964585
CID:839749
PubChem ID:54775464
Update Time:2025-07-02

[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanamine
    • (5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)METHANAMINEHYDROCHLORIDE
    • [5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
    • 2-Pyridinemethanamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinemethanamine (ACI)
    • 2-(2-Aminomethylpyridin-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • PFBRKGDRUWEIFI-UHFFFAOYSA-N
    • DB-100054
    • CS-0330697
    • [5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]methanamine
    • DTXSID70716762
    • 1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
    • 6-(AMINOMETHYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
    • MB12213
    • 880495-82-9
    • J-501500
    • (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanamine hydrochloride
    • [5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]methanamine
    • C-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-methylamine
    • MFCD12964585
    • AKOS005264685
    • SCHEMBL3803828
    • MDL： MFCD12964585
    • Inchi： 1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)9-5-6-10(7-14)15-8-9/h5-6,8H,7,14H2,1-4H3
    • InChI Key： PFBRKGDRUWEIFI-UHFFFAOYSA-N
    • SMILES： N1C(CN)=CC=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 234.1539580g/mol
  • Monoisotopic Mass: 234.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4Ų

[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P994515-2.5mg
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinemethanamine
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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PBYS1325-250MG
[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
 880495-82-9 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1325-500MG
[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
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[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Production Method

Production Method 1

741709-63-7 741709-63-7
880495-82-9 880495-82-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ;  16 h, rt
Reference
Biological evaluation of isothiazoloquinolones containing aromatic heterocycles at the 7-position: In vitro activity of a series of potent antibacterial agents that are effective against methicillin-resistant Staphylococcus aureus
Wiles, Jason A.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(5), 1277-1281

Production Method 2

97483-77-7 97483-77-7
73183-34-3 73183-34-3
880495-82-9 880495-82-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  25 h, 80 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ;  16 h, rt
Reference
Biological evaluation of isothiazoloquinolones containing aromatic heterocycles at the 7-position: In vitro activity of a series of potent antibacterial agents that are effective against methicillin-resistant Staphylococcus aureus
Wiles, Jason A.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(5), 1277-1281

Production Method 3

31181-90-5 31181-90-5
880495-82-9 880495-82-9
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Iodine Solvents: Tetrahydrofuran ,  Water ;  4 h, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  25 h, 80 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ;  16 h, rt
Reference
Biological evaluation of isothiazoloquinolones containing aromatic heterocycles at the 7-position: In vitro activity of a series of potent antibacterial agents that are effective against methicillin-resistant Staphylococcus aureus
Wiles, Jason A.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(5), 1277-1281

[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Raw materials

[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Preparation Products

[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Suppliers

Amadis Chemical Company Limited
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(CAS:880495-82-9)[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
Order Number:A1092734
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:07
Price ($):398.0
Email:sales@amadischem.com

[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Related Literature

880495-82-9 ([5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine) Related Products

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Amadis Chemical Company Limited
(CAS:880495-82-9)[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine
A1092734
Purity:99%
Quantity:1g
Price ($):398.0
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